5-Isothiocyanato-2-(pyridin-3-yl)-1,3-benzothiazole
Cat. No. B8574531
M. Wt: 269.3 g/mol
InChI Key: GMYIXALJQPJSRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03985885
Procedure details
5-Amino-2-(3-pyridinyl)benzothiazole, 8.0 g, 0.035 M, is dissolved in 400 cc of tetrahydrofuran and 9.8 cc, 0.070 M, of triethylamine. Thiophosgene, 2.7 cc, 0.035 M is added, and the resulting mixture stirred overnight at ambient temperature. The solids which form are filtered and washed with tetrahydrofuran. The filtrate is concentrated to dryness and chromatographed on Alumina IV; elution with benzene yields 1.0 g of white solid which is recrystallized from acetonitrile to yield the title compound, 0.52 g, m.p. 160°-162° (12% of theory).
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:3]=[CH:4][C:5]2[S:9][C:8]([C:10]3[CH:11]=[N:12][CH:13]=[CH:14][CH:15]=3)=[N:7][C:6]=2[CH:16]=1.C(N(CC)CC)C.[C:24](Cl)(Cl)=[S:25]>O1CCCC1>[N:1]([C:2]1[CH:3]=[CH:4][C:5]2[S:9][C:8]([C:10]3[CH:11]=[N:12][CH:13]=[CH:14][CH:15]=3)=[N:7][C:6]=2[CH:16]=1)=[C:24]=[S:25]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC=1C=CC2=C(N=C(S2)C=2C=NC=CC2)C1
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=S)(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture stirred overnight at ambient temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The solids which form are filtered
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WASH
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Type
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WASH
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Details
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washed with tetrahydrofuran
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate is concentrated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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chromatographed on Alumina IV
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WASH
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Type
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WASH
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Details
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elution with benzene
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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N(=C=S)C=1C=CC2=C(N=C(S2)C=2C=NC=CC2)C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
